Cas no 1330277-54-7 (1-Oxiranyl-1,2-ethanediol Diacetate)

• Product name: 1-Oxiranyl-1,2-ethanediol Diacetate
• CAS No: 1330277-54-7
• MF: C₈H₁₂O₅
• MW: 188.17788
• CID: 1060919
• PubChem ID: 71751360

1-Oxiranyl-1,2-ethanediol Diacetate Chemical and Physical Properties

Names and Identifiers

• 1-Oxiranyl-1,2-ethanediol Diacetate
• 1-Oxiranyl-1,2-ethan
• 1330277-54-7
• DB-312284
• 1-(Oxiran-2-yl)ethane-1,2-diyl diacetate
• starbld0006632
• [2-acetyloxy-2-(oxiran-2-yl)ethyl] acetate

• Inchi： InChI=1S/C8H12O5/c1-5(9)11-4-8(7-3-12-7)13-6(2)10/h7-8H,3-4H2,1-2H3
• InChI Key： YUGYUZXUQORZAP-UHFFFAOYSA-N
• SMILES： CC(=O)OCC(C1CO1)OC(=O)C

Computed Properties

• Exact Mass: 188.06847348g/mol
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.1Ų
• XLogP3: -0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives